Cas no 2228491-12-9 (1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine)
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine
- EN300-1757923
- 2228491-12-9
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- Inchi: 1S/C11H16N2O3/c1-11(2,12)7-8-4-5-9(13(14)15)10(6-8)16-3/h4-6H,7,12H2,1-3H3
- InChI Key: SQYOSXBZHCLBOO-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CC(C)(C)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.11609238g/mol
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 81.1Ų
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757923-1g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-5g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 5g |
$2981.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-10g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 10g |
$4421.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-0.05g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-0.1g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-0.25g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-0.5g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-1.0g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 1g |
$1029.0 | 2023-05-23 | ||
| Enamine | EN300-1757923-2.5g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1757923-5.0g |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine |
2228491-12-9 | 5g |
$2981.0 | 2023-05-23 |
1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine
Recent Advances in the Study of 1-(3-Methoxy-4-Nitrophenyl)-2-Methylpropan-2-Amine (CAS: 2228491-12-9)
The compound 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine (CAS: 2228491-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. This research brief aims to synthesize the latest findings and provide a comprehensive overview of the current state of knowledge regarding this compound.
One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro studies have demonstrated that 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine exhibits selective binding affinity for specific neurotransmitter receptors, suggesting potential applications in neurological and psychiatric disorders. Researchers have employed advanced computational modeling techniques to predict its binding modes and optimize its pharmacological profile. These efforts have been complemented by high-throughput screening assays to validate its biological activity.
In addition to its CNS activity, recent studies have explored the compound's potential as an anti-inflammatory agent. In vivo experiments using rodent models have shown that 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine can modulate key inflammatory pathways, reducing markers of inflammation in a dose-dependent manner. These findings have sparked interest in its potential application for treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully understand its mechanism of action and to assess its safety profile in humans.
The synthesis and optimization of 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key structural modifications that enhance its pharmacological properties. These advancements have paved the way for the development of derivative compounds with improved efficacy and reduced side effects. Collaborative efforts between academic and industrial researchers have been instrumental in driving these innovations forward.
Despite these promising developments, challenges remain in the clinical translation of 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine. Pharmacokinetic studies have revealed variable bioavailability and metabolism across different species, highlighting the need for further optimization. Additionally, comprehensive toxicological assessments are required to ensure its safety for human use. Ongoing research aims to address these challenges through the development of prodrug formulations and targeted delivery systems.
In conclusion, 1-(3-methoxy-4-nitrophenyl)-2-methylpropan-2-amine represents a compelling candidate for further investigation in the field of chemical biology and drug development. Its diverse pharmacological activities and potential therapeutic applications make it a valuable subject of study. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials. The continued collaboration between researchers across disciplines will be crucial in unlocking the full potential of this promising compound.
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